Insecticidal agent 13

• Molecular Formula: C26H17Cl3F7N5O2
• Molecular Weight: 670.8 g/mol
• InChI: InChI=1S/C26H17Cl3F7N5O2/c1-2-3-19(42)41(23(12-37)4-5-23)22(43)16-6-13(9-38-21(16)29)14-10-39-40(11-14)20-17(27)7-15(8-18(20)28)24(30,25(31,32)33)26(34,35)36/h6-11H,2-5H2,1H3
• InChIKey: JGWQYTDZLYCOLF-UHFFFAOYSA-N

Insecticidal agent 13, also designated as compound A15, is a phenylpyrazole derivative with a molecular formula of C26H17Cl3F7N5O2 and a molecular weight of 670.79 g/mol, identified by CAS Number 3007662-84-9. This compound was designed as an analogue of the lead compound nicofluprole, specifically by substituting the methyl group on the amide nitrogen with an acyl group, resulting in a structure containing a 1-cyanocyclopropimide moiety.

Insecticidal Agent 13 (Compound A15): Key Procurement and Research Data

Insecticidal agent 13, also designated as compound A15, is a phenylpyrazole derivative with a molecular formula of C26H17Cl3F7N5O2 and a molecular weight of 670.79 g/mol, identified by CAS Number 3007662-84-9 . This compound was designed as an analogue of the lead compound nicofluprole, specifically by substituting the methyl group on the amide nitrogen with an acyl group, resulting in a structure containing a 1-cyanocyclopropimide moiety [1]. Its primary applications are in agricultural pest control research, targeting a range of insect and mite species .

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source

Critical Differentiators of Insecticidal Agent 13 for Scientific and Industrial Selection

Within the phenylpyrazole class, bioactivity is not uniform; even minor structural modifications can lead to substantial differences in potency and spectrum. Substituting Insecticidal agent 13 with a generic phenylpyrazole, such as nicofluprole or fipronil, is not supported by evidence, as the unique 1-cyanocyclopropimide moiety of compound A15 has been directly linked to its enhanced insecticidal and acaricidal profile [1]. The specific quantitative performance metrics detailed in the following evidence guide demonstrate why this compound must be evaluated as a distinct entity, with its own set of verifiable performance characteristics, rather than as a class-level proxy.

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source

Comparative Potency Analysis: Insecticidal Agent 13 vs. Key Phenylpyrazole Analogs

Superior Larvicidal Activity Against Diamondback Moth (Plutella xylostella)

Insecticidal agent 13 (compound A15) demonstrates a significantly lower LC50 value against the diamondback moth, Plutella xylostella, compared to the benchmark phenylpyrazole fipronil. The LC50 of 0.29 mg/L for A15 [1] represents a potency improvement of approximately 7.4-fold over the reported LC50 of 2.15 mg/L for fipronil in a comparable assay without heat pretreatment [2].

Evidence Dimension	Larvicidal activity (LC50)
Target Compound Data	0.29 mg/L
Comparator Or Baseline	Fipronil: 2.15 mg/L
Quantified Difference	Approximately 7.4-fold lower LC50 for target compound
Conditions	Against Plutella xylostella (diamondback moth) larvae. Target compound data from Liu et al., 2024; comparator data from interaction study, 2010.

Why This Matters

This substantial difference in potency against a globally important and often-resistant pest is a primary criterion for selecting a research compound for further development or for prioritizing it in screening programs over established comparators.

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [2] N. Memarizadeh, M. Ghadamyari, M. Adeli, & K. Talebi. (2010). Interaction between Short-Term Heat Pretreatment and Fipronil on 2nd Instar Larvae of Diamondback Moth, Plutella Xylostella (Linn). Journal of Agricultural Science and Technology, 12, 259-267. As referenced in search result. View Source

Enhanced Acaricidal Activity Against Carmine Spider Mite (Tetranychus cinnabarinus)

In the primary study, compounds A12-A17, which share the 1-cyanocyclopropimide group with Insecticidal agent 13 (A15), exhibited outstanding activity against the carmine spider mite, Tetranychus cinnabarinus [1]. The LC50 values for this cluster of analogues ranged from 0.58 to 0.91 mg/L [1]. For context, the lead compound nicofluprole was reported to have an LC50 of 3.124 mg/L against the same species in a separate study, representing a 3.4- to 5.4-fold improvement in potency for this class of analogues [2].

Evidence Dimension	Acaricidal activity (LC50)
Target Compound Data	LC50 range for A12-A17 class: 0.58 - 0.91 mg/L
Comparator Or Baseline	Nicofluprole: 3.124 mg/L
Quantified Difference	LC50 values are 3.4 to 5.4 times lower for the target class
Conditions	Against Tetranychus cinnabarinus (carmine spider mite). Target compound data from Liu et al., 2024; comparator data from Liu et al., 2023.

Why This Matters

This level of acaricidal activity, when benchmarked against a known lead compound, positions Insecticidal agent 13 as a high-priority candidate for research programs focused on mite control, where effective and novel chemistries are critically needed.

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [2] Liu, D., Bi, Q., Zhang, J., Gao, Y., Luo, C., Tian, H., He, J., & Zhang, L. (2024). Novel heptafluoroisopropyl N-phenylpyrazole aryl amides containing cyanoalkyl groups: Design, synthesis, insecticidal activity, docking studies and theoretical calculations. Bioorganic Chemistry, 143, 107024. https://doi.org/10.1016/j.bioorg.2023.107024 View Source

Aphicidal Activity Against Green Peach Aphid (Myzus persicae)

Insecticidal agent 13 (compound A15) exhibits a lower LC50 value of 3.10 mg/L against the green peach aphid, Myzus persicae, compared to the reported LC50 of 4.200 mg/L for the lead compound nicofluprole [1][2]. This indicates a 1.35-fold improvement in potency for the target compound against this economically significant sap-sucking pest.

Evidence Dimension	Aphicidal activity (LC50)
Target Compound Data	3.10 mg/L
Comparator Or Baseline	Nicofluprole: 4.200 mg/L
Quantified Difference	1.35-fold lower LC50 for target compound
Conditions	Against Myzus persicae (green peach aphid). Target compound data from Liu et al., 2024; comparator data from Liu et al., 2023.

Why This Matters

Even a modest improvement in potency against a key vector like M. persicae, which is notorious for developing resistance, can be a decisive factor in the selection of a research tool or a lead candidate for further optimization and field testing.

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [2] Liu, D., Bi, Q., Zhang, J., Gao, Y., Luo, C., Tian, H., He, J., & Zhang, L. (2024). Novel heptafluoroisopropyl N-phenylpyrazole aryl amides containing cyanoalkyl groups: Design, synthesis, insecticidal activity, docking studies and theoretical calculations. Bioorganic Chemistry, 143, 107024. https://doi.org/10.1016/j.bioorg.2023.107024 View Source

Mechanistic Relevance via GABA Receptor Interaction

Molecular docking studies have shown that Insecticidal agent 13 (compound A15) has the potential for binding interactions with the gamma-aminobutyric acid (GABA) receptor, a validated target for phenylpyrazole insecticides [1]. While a direct binding energy value for A15 is not reported, a related analogue in the same class exhibited a binding energy of -7.764 kcal/mol with a Plutella xylostella GABA receptor, which was considered to contribute to its activity [2]. This mechanistic anchoring supports the observed bioactivity and differentiates it from compounds with alternative or unknown modes of action.

Evidence Dimension	Mechanism of action (molecular docking)
Target Compound Data	Potential binding to GABA receptor (specific binding energy not quantified for A15).
Comparator Or Baseline	Related analogue (A1) binding energy: -7.764 kcal/mol to P. xylostella GABA receptor.
Quantified Difference	Not applicable; this is qualitative evidence of target engagement.
Conditions	In silico molecular docking study with gamma-aminobutyric acid receptor (GABAR).

Why This Matters

For procurement and research selection, a plausible and computationally supported mechanism of action provides a rational basis for further investigation, as it reduces the risk associated with pursuing compounds that may act through non-specific or undesirable pathways.

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [2] Liu, D., Bi, Q., Zhang, J., Gao, Y., Luo, C., Tian, H., He, J., & Zhang, L. (2024). Novel heptafluoroisopropyl N-phenylpyrazole aryl amides containing cyanoalkyl groups: Design, synthesis, insecticidal activity, docking studies and theoretical calculations. Bioorganic Chemistry, 143, 107024. https://doi.org/10.1016/j.bioorg.2023.107024 View Source

Recommended Application Areas for Insecticidal Agent 13 Based on Quantitative Evidence

Lead Compound for Diamondback Moth (Plutella xylostella) Control Research

Insecticidal agent 13 is a high-priority candidate for research programs targeting the diamondback moth, a major global pest of cruciferous crops. With an LC50 of 0.29 mg/L, it demonstrates a potency that is approximately 7.4-fold greater than the benchmark fipronil, making it an ideal compound for studies on insecticide resistance management, novel mode-of-action investigations, and formulation development for this specific pest complex [1][2].

Acaricide Discovery and Spider Mite Management

The class of phenylpyrazole derivatives containing a 1-cyanocyclopropimide group, to which Insecticidal agent 13 belongs, exhibits LC50 values between 0.58 and 0.91 mg/L against the carmine spider mite (Tetranychus cinnabarinus). This performance, which is up to 5.4-fold better than the lead compound nicofluprole, makes Insecticidal agent 13 a strong candidate for acaricide discovery pipelines and for research into new chemical solutions for mite infestations in high-value horticultural and agricultural settings [3][4].

Investigating Phenylpyrazole Structure-Activity Relationships (SAR) for Aphid Control

For research groups focused on optimizing phenylpyrazole chemistry against hemipteran pests, Insecticidal agent 13 serves as a key benchmark. Its improved potency against the green peach aphid (Myzus persicae) compared to nicofluprole (LC50 of 3.10 mg/L vs. 4.200 mg/L) provides a valuable data point for SAR studies aimed at enhancing aphicidal activity, potentially leading to the development of more effective crop protection agents against this widespread and damaging pest vector [5][6].

Tool Compound for GABA Receptor Pharmacology in Invertebrates

Given the molecular docking evidence suggesting interaction with the insect GABA receptor, Insecticidal agent 13 can be utilized as a specialized tool compound in neuropharmacological research. It is suitable for studies focused on probing the binding characteristics of the GABA receptor in target pests like Plutella xylostella, and for comparative toxicology studies designed to understand selectivity between insect and mammalian receptors, thereby supporting the development of safer, more targeted insecticides [7].

• [1] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [2] N. Memarizadeh, M. Ghadamyari, M. Adeli, & K. Talebi. (2010). Interaction between Short-Term Heat Pretreatment and Fipronil on 2nd Instar Larvae of Diamondback Moth, Plutella Xylostella (Linn). Journal of Agricultural Science and Technology, 12, 259-267. View Source
• [3] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [4] Liu, D., Bi, Q., Zhang, J., Gao, Y., Luo, C., Tian, H., He, J., & Zhang, L. (2024). Novel heptafluoroisopropyl N-phenylpyrazole aryl amides containing cyanoalkyl groups: Design, synthesis, insecticidal activity, docking studies and theoretical calculations. Bioorganic Chemistry, 143, 107024. https://doi.org/10.1016/j.bioorg.2023.107024 View Source
• [5] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source
• [6] Liu, D., Bi, Q., Zhang, J., Gao, Y., Luo, C., Tian, H., He, J., & Zhang, L. (2024). Novel heptafluoroisopropyl N-phenylpyrazole aryl amides containing cyanoalkyl groups: Design, synthesis, insecticidal activity, docking studies and theoretical calculations. Bioorganic Chemistry, 143, 107024. https://doi.org/10.1016/j.bioorg.2023.107024 View Source
• [7] Liu, D., Ye, J., Gao, Y., Pei, H., Luo, C., Tian, H., He, J., Zhang, J., & Zhang, L. (2024). Design, Synthesis, and Acaricidal/Insecticidal Activities of New Phenylpyrazole Derivatives Comprising an Imide Moiety. Journal of Agricultural and Food Chemistry, 72(27), 15276–15283. https://doi.org/10.1021/acs.jafc.4c02841 View Source